Cas no 54753-08-1 (2-phenylimidazo[2,1-a]phthalazin-6-amine)

2-phenylimidazo[2,1-a]phthalazin-6-amine structure
54753-08-1 structure
Product Name:2-phenylimidazo[2,1-a]phthalazin-6-amine
CAS No:54753-08-1
MF:C16H12N4
MW:260.29328250885
CID:843678
PubChem ID:3765310
Update Time:2025-04-19

2-phenylimidazo[2,1-a]phthalazin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2-PHENYL-IMIDAZO[2,1-A]PHTHALAZIN-6-YLAMINE
    • 2-phenylimidazo[2,1-a]phthalazin-6-amine
    • WAY-612616
    • 54753-08-1
    • MLS001006666
    • G26089
    • SMR000349646
    • 2-phenyl-6-imidazo[2,1-a]phthalazinamine
    • BDBM95964
    • Z56900779
    • CHEMBL1425080
    • HMS1409K09
    • HMS2717A07
    • AKOS034464606
    • (2-phenylimidazo[2,1-a]phthalazin-6-yl)amine
    • SR-01000041284
    • J-510261
    • cid_3765310
    • Enamine_005509
    • CS-0219933
    • DTXSID301327987
    • EN300-05360
    • SR-01000041284-1
    • MDL: MFCD03973118
    • Inchi: 1S/C16H12N4/c17-15-12-8-4-5-9-13(12)16-18-14(10-20(16)19-15)11-6-2-1-3-7-11/h1-10H,(H2,17,19)
    • InChI Key: FPZLJNFFUADCKW-UHFFFAOYSA-N
    • SMILES: N12C=C(C3C=CC=CC=3)N=C1C1C=CC=CC=1C(N)=N2

Computed Properties

  • Exact Mass: 260.106196400g/mol
  • Monoisotopic Mass: 260.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.2Ų

2-phenylimidazo[2,1-a]phthalazin-6-amine Pricemore >>

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